Cas no 928313-48-8 (1,1'-(Ethyne-1,2-diyl)bis{4-[(4-methylphenyl)ethynyl]benzene})

1,1'-(Ethyne-1,2-diyl)bis{4-[(4-methylphenyl)ethynyl]benzene} structure
928313-48-8 structure
Product Name:1,1'-(Ethyne-1,2-diyl)bis{4-[(4-methylphenyl)ethynyl]benzene}
CAS No:928313-48-8
MF:C32H22
MW:406.517088413239
CID:2816046
PubChem ID:59146860
Update Time:2025-04-21

1,1'-(Ethyne-1,2-diyl)bis{4-[(4-methylphenyl)ethynyl]benzene} Chemical and Physical Properties

Names and Identifiers

    • DTXSID10731111
    • 928313-48-8
    • 1,1'-(Ethyne-1,2-diyl)bis{4-[(4-methylphenyl)ethynyl]benzene}
    • Inchi: 1S/C32H22/c1-25-3-7-27(8-4-25)11-13-29-15-19-31(20-16-29)23-24-32-21-17-30(18-22-32)14-12-28-9-5-26(2)6-10-28/h3-10,15-22H,1-2H3
    • InChI Key: ZZACWAYRCGTTLJ-UHFFFAOYSA-N
    • SMILES: C1(C)C=CC(C#CC2C=CC(C#CC3C=CC(C#CC4C=CC(C)=CC=4)=CC=3)=CC=2)=CC=1

Computed Properties

  • Exact Mass: 406.172150702Da
  • Monoisotopic Mass: 406.172150702Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 708
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.7
  • Topological Polar Surface Area: 0Ų
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